Cas no 2034418-97-6 (4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide)

• Product Name: 4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide
• CAS No: 2034418-97-6
• MF: C₁₅H₂₃N₃OS₂
• MW: 325.492620706558
• CID: 5335413
• Update Time: 2025-05-27

4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(tetrahydro-2H-thiopyran-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide
• 4-(thian-4-yl)-N-thiophen-2-yl-1,4-diazepane-1-carboxamide
• 4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide

• Inchi： 1S/C15H23N3OS2/c19-15(16-14-3-1-10-21-14)18-7-2-6-17(8-9-18)13-4-11-20-12-5-13/h1,3,10,13H,2,4-9,11-12H2,(H,16,19)
• InChI Key： WIQBATHRVODNGT-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCN(C(NC2=CC=CS2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 2.5
• Topological Polar Surface Area: 89.1

Additional information on 4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide

Comprehensive Overview of 4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide (CAS No. 2034418-97-6)

The compound 4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide (CAS No. 2034418-97-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. This 1,4-diazepane derivative features a thian-4-yl moiety and a thiophen-2-yl carboxamide group, making it a promising candidate for various applications. Researchers are particularly intrigued by its potential in modulating biological pathways, given its hybrid heterocyclic framework.

In recent years, the demand for novel heterocyclic compounds like 4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide has surged due to their versatility in drug discovery. The thiophene and diazepane rings are known for their pharmacological relevance, often appearing in molecules with anti-inflammatory, antimicrobial, and central nervous system (CNS) activity. This compound's CAS No. 2034418-97-6 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key reasons for the popularity of 4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide is its potential role in addressing unmet medical needs. For instance, the rise of antibiotic resistance has spurred interest in new antimicrobial scaffolds, and this compound's thiophen-2-yl group could offer innovative solutions. Additionally, its 1,4-diazepane core is structurally similar to motifs found in anxiolytics and antipsychotics, making it a subject of CNS drug research.

From a synthetic chemistry perspective, the preparation of CAS No. 2034418-97-6 involves multi-step organic transformations, often leveraging palladium-catalyzed cross-coupling or nucleophilic substitution reactions. The thian-4-yl group introduces steric and electronic challenges, requiring optimized conditions for high yields. These synthetic intricacies are a hot topic in forums and publications, as chemists seek greener and more efficient routes.

The compound's physicochemical properties, such as solubility, logP, and hydrogen bonding capacity, are critical for its bioavailability and drug-likeness. Computational studies on 4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide suggest moderate lipophilicity, which could be tailored for specific therapeutic targets. Such data is invaluable for researchers using AI-driven drug design tools, a trending topic in pharmaceutical R&D.

In summary, 4-(thian-4-yl)-N-(thiophen-2-yl)-1,4-diazepane-1-carboxamide (CAS No. 2034418-97-6) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications align with current trends in personalized medicine and sustainable synthesis. As scientific inquiries into this compound expand, it is poised to become a cornerstone in next-generation therapeutics.